2-(Quinolin-8-yl)ethan-1-amine
Overview
Description
“2-(Quinolin-8-yl)ethan-1-amine” is a chemical compound with the CAS Number: 910381-50-9 . It has a molecular weight of 172.23 and its IUPAC name is 2-(8-quinolinyl)ethylamine . It is a liquid at room temperature .
Synthesis Analysis
The synthesis of quinolin-8-amines from N-propargyl aniline derivatives has been reported . This process involves the use of tin and indium chlorides and represents primary examples for main group metal catalyzed 6-exo-dig and 6-endo-dig cyclizations .
Molecular Structure Analysis
The InChI code for “2-(Quinolin-8-yl)ethan-1-amine” is 1S/C11H12N2/c12-7-6-10-4-1-3-9-5-2-8-13-11(9)10/h1-5,8H,6-7,12H2 .
Physical And Chemical Properties Analysis
“2-(Quinolin-8-yl)ethan-1-amine” is a liquid at room temperature . It has a molecular weight of 172.23 .
Scientific Research Applications
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Pharmaceutical Applications
- Quinoline is an essential scaffold for leads in drug discovery .
- Quinoline and its derivatives have potential biological and pharmaceutical activities .
- Quinoline motifs are known to be free radical scavengers .
- Quinoline is an indisputable pharmacophore due to its tremendous benefits in medicinal chemistry research .
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Synthetic Organic Chemistry
- Quinoline is a vital scaffold in synthetic organic chemistry .
- A wide range of synthesis protocols have been reported for the construction of this scaffold .
- Transition metal catalysed reactions, metal-free ionic liquid mediated reactions, ultrasound irradiation reactions and green reaction protocols are useful for the construction and functionalization of this compound .
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Photocatalytic Synthesis
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Catalytic Annulations
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Industrial Applications
- Quinoline has become an essential heterocyclic compound due to its versatile applications in the fields of industrial and synthetic organic chemistry .
- It is a vital scaffold for leads in drug discovery and plays a major role in the field of medicinal chemistry .
- Transition metal catalysed reactions, metal-free ionic liquid mediated reactions, ultrasound irradiation reactions and green reaction protocols are also useful for the construction and functionalization of this compound .
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Biologically and Pharmaceutically Active Quinoline and its Analogues
- Recently, quinoline and its analogues have been synthesized for biological and pharmaceutical activities .
- A wide range of synthesis protocols have been reported in the literature for the construction of this scaffold .
- For example, Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller and Conrad Limpach are well-known classical synthesis protocols used up to now for the construction of the principal quinoline scaffold .
Safety And Hazards
The safety information for “2-(Quinolin-8-yl)ethan-1-amine” includes the following hazard statements: H302, H315, H318, H335 . The precautionary statements include: P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, P501 .
Future Directions
Quinolin-8-amines are isomerically related and valuable scaffolds in organic synthesis . They have widespread occurrence in nature and are prevalent in pharmacologically useful compounds . An unconventional and hitherto unknown photocatalytic approach to their synthesis from easily available quinoline-N-oxides has been presented , indicating potential future directions in this field.
properties
IUPAC Name |
2-quinolin-8-ylethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2/c12-7-6-10-4-1-3-9-5-2-8-13-11(9)10/h1-5,8H,6-7,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWLDVDHLEXTALM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)CCN)N=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70585435 | |
Record name | 2-(Quinolin-8-yl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70585435 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Quinolin-8-yl)ethan-1-amine | |
CAS RN |
910381-50-9 | |
Record name | 2-(Quinolin-8-yl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70585435 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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